3-(Iodomethyl)thietane 1,1-dioxide
Overview
Description
“3-(Iodomethyl)thietane 1,1-dioxide” is a chemical compound with the molecular formula C4H7IO2S . It is a derivative of thietane 1,1-dioxide .
Synthesis Analysis
The synthesis of 3-substituted thietane-1,1-dioxides, which includes compounds like “3-(Iodomethyl)thietane 1,1-dioxide”, involves reacting 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole with sodium phenolates and thiophenolate . The 5-aryloxy- and 5-arenesulfonyl-3-bromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazoles are synthesized via oxidation by H2O2 of 5-aryloxy- and 5-phenylsulfanyl-3-bromo-1,2,4-triazoles containing thietane or thietane oxide rings .Molecular Structure Analysis
The molecular structure of “3-(Iodomethyl)thietane 1,1-dioxide” consists of 4 carbon atoms, 7 hydrogen atoms, 1 iodine atom, 2 oxygen atoms, and 1 sulfur atom .Chemical Reactions Analysis
Thietane 1,1-dioxides, including “3-(Iodomethyl)thietane 1,1-dioxide”, are known to undergo various types of cycloaddition reactions due to the presence of an electron-deficient C=C double bond . They can undergo Diels–Alder reactions with 1,3-dienes and thermal [2+2] cycloaddition with enamines and ynamines .Physical And Chemical Properties Analysis
The average mass of “3-(Iodomethyl)thietane 1,1-dioxide” is 246.067 Da, and its monoisotopic mass is 245.921127 Da .Scientific Research Applications
- Synthesis : 3-Substituted thietane-1,1-dioxides, including 3-(iodomethyl)thietane 1,1-dioxide, have been synthesized through reactions with sodium phenolates and thiophenolate .
- Activity : The compound displayed antidepressant properties in tail-suspension and forced-swim tests, comparable to imipramine .
- Safety : Predictions indicate low toxicity risks (mutagenicity, tumorigenicity, irritation, reproductive toxicity) and satisfactory pharmacokinetic characteristics .
- Lipinski’s Rule of Five : 3-(Iodomethyl)thietane 1,1-dioxide adheres to Lipinski’s rule, suggesting favorable drug-like properties .
- Safety Profile : The compound exhibits low toxicity risks, making it a promising candidate for further study .
- Method Development : Research focuses on synthetic methods for new 3-aryloxy(sulfanyl)-thietane-1,1-dioxides and 5-aryloxy(sulfonyl)-3-bromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazoles .
Antidepressant Activity
Pharmacokinetics and Toxicology
Chemical Synthesis
NMR Studies
Safety and Hazards
Future Directions
Thietanes, including “3-(Iodomethyl)thietane 1,1-dioxide”, are important aliphatic four-membered thiaheterocycles found in the pharmaceutical core and structural motifs of some biological compounds . They are also useful intermediates in organic synthesis . The development of synthetic methods for new 3-aryloxy (sulfanyl)-thietane-1,1,-dioxides and 5-aryloxy (sulfonyl)-3-bromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazoles is crucial . Therefore, future research may focus on developing new synthetic methods for these compounds and exploring their potential applications in medicine and other fields .
properties
IUPAC Name |
3-(iodomethyl)thietane 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7IO2S/c5-1-4-2-8(6,7)3-4/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANKHRTCLHAZGOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CS1(=O)=O)CI |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7IO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1784319-34-1 |
Source
|
| Record name | 3-(iodomethyl)-1lambda6-thietane-1,1-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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